N-(3-chloro-2-methylphenyl)-1-(2-fluorobenzoyl)piperidine-4-carboxamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-1-(2-fluorobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H20ClFN2O2/c1-13-16(21)6-4-8-18(13)23-19(25)14-9-11-24(12-10-14)20(26)15-5-2-3-7-17(15)22/h2-8,14H,9-12H2,1H3,(H,23,25)
• InChI Key: FRLUVDNLLSSYML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C20H20ClFN2O2
• Molecular Weight: 374.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-1-(2-fluorobenzoyl)piperidine-4-carboxamide is a synthetic organic compound that belongs to the class of piperidine derivatives. These compounds are known for their diverse pharmacological activities and are often studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-chloro-2-methylphenyl)-1-(2-fluorobenzoyl)piperidine-4-carboxamide typically involves the following steps:

Formation of the piperidine ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the benzoyl group: The piperidine ring is then acylated with 2-fluorobenzoyl chloride in the presence of a base such as triethylamine.

Substitution with the chloro-methylphenyl group: Finally, the compound is subjected to a substitution reaction with 3-chloro-2-methylphenylamine under suitable conditions.

Industrial Production Methods

Industrial production methods for such compounds often involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times.

Chemical Reactions Analysis

Types of Reactions

N-(3-chloro-2-methylphenyl)-1-(2-fluorobenzoyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro and fluoro positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological targets.

Medicine: Investigated for its potential therapeutic effects, such as analgesic or anti-inflammatory properties.

Industry: Used in the development of new materials or as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of N-(3-chloro-2-methylphenyl)-1-(2-fluorobenzoyl)piperidine-4-carboxamide involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• N-(3-chloro-2-methylphenyl)-1-(2-chlorobenzoyl)piperidine-4-carboxamide
• N-(3-chloro-2-methylphenyl)-1-(2-methylbenzoyl)piperidine-4-carboxamide

Uniqueness

N-(3-chloro-2-methylphenyl)-1-(2-fluorobenzoyl)piperidine-4-carboxamide is unique due to the presence of both chloro and fluoro substituents, which can significantly influence its chemical reactivity and biological activity. These substituents can enhance the compound’s stability, lipophilicity, and ability to interact with specific molecular targets.